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Compound of Interest

Compound Name: Lead(II) methacrylate

Cat. No.: B086146 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and operational procedures for the handling and disposal of Lead(II)
methacrylate. It is intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Properties and Exposure Limits
A summary of key quantitative data for Lead(II) methacrylate is provided below. Adherence to

these exposure limits is critical to minimize health risks.

Property Data Reference

Chemical Name Lead(II) methacrylate [1]

CAS Number 1068-61-7 [1][2]

Molecular Formula C8H10O4Pb [2]

Appearance White solid [1]

Occupational Exposure
Time Weighted Average

(TWA): 0.15 mg/m³ (as lead)
[3]

Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b086146?utm_src=pdf-interest
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.benchchem.com/product/b086146?utm_src=pdf-body
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.scbt.com/p/lead-ii-methacrylate-1068-61-7
https://www.scbt.com/p/lead-ii-methacrylate-1068-61-7
https://www.fishersci.at/store/msds?partNumber=11338688&productDescription%3DLEAD+%28II%29+METHACRYLATE+96%2525G&countryCode=AT&language=en
https://www.industrialchemicals.gov.au/sites/default/files/Lead%20methacrylates_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Lead(II) methacrylate requires stringent safety measures to prevent exposure. The

following step-by-step protocol must be followed.

Pre-Handling and Area Preparation
Training: Ensure all personnel have received training specific to the hazards of lead

compounds.[4] A copy of the Safety Data Sheet (SDS) must be readily available.[4]

Designated Area: All work with Lead(II) methacrylate must be conducted in a designated

area, such as a chemical fume hood with adequate exhaust, to minimize inhalation

exposure.[1][4]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.[4]

Avoid Dust: Prepare the workspace to avoid the formation of dust.[4]

Required Personal Protective Equipment (PPE)
A risk assessment should be completed to ensure the appropriate level of PPE is used.[5] The

following PPE is mandatory when handling Lead(II) methacrylate:
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PPE Category Specification Rationale

Hand Protection

Nitrile or chloroprene gloves

are recommended.[4] Check

with the glove manufacturer for

specific chemical resistance

information.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields are required.[4] A face

shield may also be necessary

depending on the scale of

work.[4]

Protects eyes from dust and

splashes.

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes

must be worn.[4] For larger

quantities or where significant

dust may be generated,

disposable coveralls should be

used.[5][6]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

For operations that may

generate dust, an AS-1716-

approved respirator with P1

(dust) or P2 (dust and fumes)

filters is necessary.[7] For

higher concentrations, a

powered air-purifying respirator

(PAPR) may be required.[6]

Prevents inhalation of harmful

lead-containing dust particles.

[8]

Step-by-Step Handling Procedure
Don PPE: Before entering the designated handling area, put on all required PPE in the

correct sequence (e.g., lab coat, respirator, eye protection, gloves).[6]

Weighing and Transfer: Conduct all weighing and transfers of Lead(II) methacrylate powder

inside a chemical fume hood to contain any dust.[4] Use tools and techniques that minimize

dust generation.
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Solution Preparation: If preparing a solution, add the solid slowly to the solvent to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[4][7] Do not eat, drink, or smoke in the laboratory area.[1][7]

Spill and Emergency Procedures
Spills: In case of a spill, evacuate the area and prevent dust from spreading.[4] Avoid

breathing any dust or vapors.[4] For small spills within a fume hood, sweep up the material

without creating dust and place it in a sealed container for disposal.[4] For larger spills,

contact the designated safety officer for cleanup.[4]

First Aid:

Eyes: Immediately flush with warm water for at least 15 minutes and seek medical

attention.[4]

Skin: Wash the affected area with plenty of soap and water.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[4]

Ingestion: Rinse the mouth with water and seek immediate medical attention.[4]

Disposal Plan
Lead-containing waste is hazardous and must be disposed of correctly to prevent

environmental contamination.[9][10]

Waste Collection
All solid waste, including contaminated PPE (gloves, disposable lab coats), and any spilled

material, should be collected in a clearly labeled, tightly closed container.[4]

The container should be kept in a designated, secondary containment area within a fume

hood.[4]
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For liquid waste containing Lead(II) methacrylate, use a designated, sealed, and clearly

labeled waste container.

Labeling and Storage
Affix a completed hazardous waste label to the container.[4] The label must include the

chemical name and associated hazards.

Store the waste in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal
Arrange for pick-up and disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of lead-containing hazardous

waste.[10][11]
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Caption: Workflow for the safe handling of Lead(II) methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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